tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane

• CAS No.: 71700-50-0
• Molecular Formula: C15H24OSi
• Molecular Weight: 248.43 g/mol
• IUPAC Name: tert-butyl-dimethyl-(3-phenylprop-2-enoxy)silane
• InChI: InChI=1S/C15H24OSi/c1-15(2,3)17(4,5)16-13-9-12-14-10-7-6-8-11-14/h6-12H,13H2,1-5H3
• InChI Key: GSKRPGYXNJEHTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC=CC1=CC=CC=C1

Description

tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane is a chemical compound that belongs to the class of organosilicon compounds It is characterized by the presence of a tert-butyl group, dimethyl groups, and a 3-phenylprop-2-en-1-yloxy group attached to a silicon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane can be achieved through various synthetic routes. One common method involves the reaction of tert-butyl(dimethyl)silanol with 3-phenylprop-2-en-1-ol in the presence of a suitable catalyst. The reaction typically occurs under mild conditions, such as room temperature, and may require the use of a solvent like dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher yields and purity by adjusting parameters such as temperature, pressure, and reaction time. Additionally, continuous flow reactors may be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions may yield silanes with different substituents.

Substitution: The compound can participate in substitution reactions, where the 3-phenylprop-2-en-1-yloxy group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include silanols, siloxanes, and substituted silanes. These products can be further utilized in various applications, including the synthesis of advanced materials and pharmaceuticals.

Scientific Research Applications

tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and polymers.

Biology: The compound can be employed in the development of bioactive molecules and drug delivery systems.

Industry: The compound is used in the production of specialty chemicals, coatings, and adhesives.

Mechanism of Action

The mechanism of action of tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane involves its interaction with various molecular targets and pathways. The compound can act as a silylating agent, modifying the chemical properties of other molecules by introducing silicon-containing groups. This modification can enhance the stability, solubility, and reactivity of the target molecules, making them suitable for specific applications .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl(dimethyl)(3-methylphenoxy)silane
• tert-Butyldimethyl(2-propynyloxy)silane
• 3-(tert-Butyldimethylsiloxy)propionaldehyde

Uniqueness

tert-Butyl(dimethyl)[(3-phenylprop-2-en-1-yl)oxy]silane is unique due to its specific structural features, which confer distinct chemical and physical properties